Cas no 4168-17-6 (Catharanthine Tartrate)

• Product Name: Catharanthine Tartrate
• CAS No: 4168-17-6
• MF: C₂₁H₂₄N₂O₂^.C₄H₆O₆
• MW: 486.5143
• CID: 827607
• PubChem ID: 91895516
• Update Time: 2025-06-30

Catharanthine Tartrate Chemical and Physical Properties

Names and Identifiers

• Catharanthine hemitartrate
• (2alpha,5beta,6alpha,18beta)-3,4-Didehydroibogamine-18-carboxylic acid methyl ester (2R,3R)-2,3-dihydroxybutanedioate
• Catharanthine Tartrate
• CHEBI:229200
• 4168-17-6
• (2R,3R)-2,3-dihydroxybutanedioic acid;methyl (1R,15R,18R)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8,16-pentaene-1-carboxylate
• AC-34353
• Catharanthinehemitartrate
• (+)-3,4-Didehydrocoronaridine Tartrate

• MDL： MFCD06410944
• Inchi： InChI=1S/C21H24N2O2.C4H6O6/c1-3-14-10-13-11-21(20(24)25-2)18-16(8-9-23(12-13)19(14)21)15-6-4-5-7-17(15)22-18;5-1(3(7)8)2(6)4(9)10/h4-7,10,13,19,22H,3,8-9,11-12H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t13-,19+,21-;/m0./s1
• InChI Key： JYBKPXVXYJDIFX-GYMDHWDQSA-N
• SMILES： CCC1=C[C@H]2C[C@@]3(C4=C(CCN(C2)[C@H]13)C5=CC=CC=C5N4)C(=O)OC.C(C(C(=O)O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 822.38399393g/mol
• Monoisotopic Mass: 822.38399393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 737
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: 148-150 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Catharanthine Tartrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids

Additional information on Catharanthine Tartrate

Catharanthine Tartrate: A Comprehensive Overview

Catharanthine tartrate, also known by its CAS number 4168-17-6, is a compound of significant interest in the fields of pharmacology and natural products chemistry. This compound is derived from catharanthine, a naturally occurring alkaloid found in certain plant species, particularly those belonging to the Apocynaceae family. Catharanthine itself has been studied extensively for its potential therapeutic applications, and its tartrate salt form has been explored for its unique chemical properties and bioavailability.

The structural characterization of catharanthine tartrate has been a focal point of recent research. Catharanthine is an indole alkaloid with a complex molecular structure that includes a tryptophan-derived indole ring system. The tartrate form of catharanthine is formed by the reaction of catharanthine with tartaric acid, resulting in a salt that may exhibit improved solubility and stability compared to the free base. This makes it an attractive candidate for pharmaceutical applications, where solubility and bioavailability are critical factors.

Recent studies have delved into the pharmacological properties of catharanthine tartrate, particularly its potential as an anticancer agent. Research published in 2023 highlights the compound's ability to inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve the modulation of key signaling pathways associated with cell growth and apoptosis. These findings suggest that catharanthine tartrate could be a promising lead compound for the development of novel anticancer therapies.

In addition to its anticancer potential, catharanthine tartrate has also been investigated for its anti-inflammatory and immunomodulatory effects. Studies conducted in preclinical models have demonstrated that the compound can reduce inflammation by inhibiting pro-inflammatory cytokines and modulating immune responses. This dual functionality—combining anticancer and anti-inflammatory activities—positions catharanthine tartrate as a versatile therapeutic agent with broad applications in medicine.

The synthesis and isolation of catharanthine tartrate have also been subjects of recent research. Advances in extraction techniques from plant sources, as well as synthetic methods using chemical synthesis, have improved the scalability and cost-effectiveness of producing this compound. For instance, researchers have developed a novel enzymatic approach to convert catharanthine into its tartrate salt form, which offers higher yields and better purity compared to traditional methods.

Moreover, the bioavailability and pharmacokinetics of catharanthine tartrate have been thoroughly examined in preclinical studies. These studies have revealed that the tartrate form exhibits enhanced absorption in vivo compared to the free base, which is attributed to its improved solubility properties. This characteristic is particularly advantageous for drug delivery, as it allows for lower doses to achieve therapeutic effects while minimizing side effects.

Looking ahead, ongoing clinical trials are exploring the safety and efficacy of catharanthine tartrate in human subjects. Early results from phase I trials indicate that the compound is well-tolerated at doses relevant to therapeutic use. Phase II trials are currently underway to evaluate its efficacy in patients with various types of cancers, including breast and prostate cancer.

In conclusion, catharanthine tartrate (CAS 4168-17-6) represents a compelling candidate for advancing modern medicine due to its multifaceted pharmacological properties. With ongoing research uncovering new insights into its mechanisms of action, synthesis methods, and therapeutic applications, this compound holds great promise for addressing unmet medical needs in oncology and inflammation-related disorders.